2,4-dichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[5,6-dimethyl-1-[(3-methylphenyl)methyl]benzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H21Cl2N3O2S/c1-14-5-4-6-17(9-14)12-28-13-26-23-20(28)10-15(2)16(3)22(23)27-31(29,30)21-8-7-18(24)11-19(21)25/h4-11,13,27H,12H2,1-3H3
• InChI Key: WVEWKKTUKFUUQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=C(C=C(C=C4)Cl)Cl)C)C
• Molecular Formula: C23H21Cl2N3O2S
• Molecular Weight: 474.4 g/mol
• CAS No.: 338423-46-4

Description

2,4-dichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C23H21Cl2N3O2S and its molecular weight is 474.4. The purity is usually 95%.
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Scientific Research Applications

Benzimidazole Derivatives in Biological Applications

Benzimidazole and its derivatives are significant due to their diverse biological activities and potential in various scientific research areas. These compounds have been extensively studied for their pharmacological properties, including antimicrobial, antiviral, and anticancer activities. For instance, benzimidazole derivatives are known for their role as microtubule assembly inhibitors, which is crucial for cancer therapy research. The modification of benzimidazole structures can lead to the development of new therapeutic agents with increased efficacy and lower toxicity, highlighting their importance in drug discovery and development (Davidse, 1986).

Chemical Modification and Synthetic Applications

The synthetic versatility of benzimidazole derivatives also extends to their use in chemical modifications and the creation of novel compounds with desired properties. These chemical transformations include reactions like methylation, acylation, and sulfation, which are foundational in organic synthesis and the development of new materials and chemicals with specific functions. This adaptability makes benzimidazole derivatives valuable in materials science, pharmaceutical research, and as intermediates in the synthesis of complex molecules (Ibrahim, 2011).

Medicinal Chemistry and Drug Design

In medicinal chemistry, benzimidazole derivatives are critical scaffolds for drug design, offering a broad spectrum of biological activity. The exploration of benzimidazole-based compounds has led to the development of drugs targeting various diseases, including cancer, viral infections, and parasitic infestations. The structural variability of benzimidazole allows for the optimization of drug properties, such as specificity, potency, and bioavailability, underscoring their utility in creating more effective and safer medications (Babbar, Swikriti, & Arora, 2020).